Cas no 196801-02-2 (Cyclopentanecarbonitrile, 2-hydroxy-, (1R,2S)-)

Cyclopentanecarbonitrile, 2-hydroxy-, (1R,2S)- structure
196801-02-2 structure
Product Name:Cyclopentanecarbonitrile, 2-hydroxy-, (1R,2S)-
CAS No:196801-02-2
MF:C6H9NO
MW:111.141761541367
CID:1388227
PubChem ID:12478721
Update Time:2025-04-20

Cyclopentanecarbonitrile, 2-hydroxy-, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarbonitrile, 2-hydroxy-, (1R,2S)-
    • (1R,2S)-2-hydroxycyclopentane-1-carbonitrile
    • 196801-02-2
    • SCHEMBL8906433
    • AKOS026735931
    • Inchi: 1S/C6H9NO/c7-4-5-2-1-3-6(5)8/h5-6,8H,1-3H2/t5-,6+/m1/s1
    • InChI Key: LXEPXMXJJFJNOU-RITPCOANSA-N
    • SMILES: O[C@H]1CCC[C@@H]1C#N

Computed Properties

  • Exact Mass: 111.06847
  • Monoisotopic Mass: 111.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • PSA: 44.02
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